JAK
  • (3R,4S)-Tofacitinib
    (3R,4S)-Tofacitinib
    • Cat. No.:
    • B035774
    • CAS No.:
    • 54857-86-2
    • Molecular Formula:
    • C19H32O4
    • Molecular Weight:
    • 324.5 g/mol
    Description

    What is TOFA?

    TOFA (RMI14514;  MDL14514) is an allosteric inhibitor of Acetyl CoA carboxylase (ACCA). But, TOFA lowers malonyl-CoA levels instead of increasing them, and TOFA is relatively safe for...
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  • Benzene hexabromide
    Benzene hexabromide
    • Cat. No.:
    • B167387
    • CAS No.:
    • 1837-91-8
    • Molecular Formula:
    • C6H6Br6
    • Molecular Weight:
    • 557.5 g/mol
    Description
    1,2,3,4,5,6-hexabromocyclohexane is a bromohydrocarbon that is cyclohexane in which the hydrogen at positions 1,2,3,4,5 and 6 have been replaced by bromo groups. It is a potent inhibitor of JAK2 tyrosine kinase ...
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  • Upadacitinib
    Upadacitinib
    • Cat. No.:
    • B560087
    • CAS No.:
    • 1310726-60-3
    • Molecular Formula:
    • C17H19F3N6O
    • Molecular Weight:
    • 380.4 g/mol
    Description
    Upadacitinib is an oral Janus kinase (JAK)1-selective inhibitor and a disease-modifying antirheumatic drug (DMARD) used in the treatment of rheumatoid arthritis to slow down disease progression. Rheumatoid arthr...
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  • JAK2 JH2 Tracer
    JAK2 JH2 Tracer
    • Cat. No.:
    • B560593
    • CAS No.:
    • Molecular Formula:
    • C38H27F2N7O6S
    • Molecular Weight:
    • 747.7 g/mol
    Description
    JAK2 JH2 Tracer is a fluorescent probe for the JAK2 JH2 domain, with Kd of 0.2 μM.
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  • AMG-47a
    AMG-47a
    • Cat. No.:
    • B1667034
    • CAS No.:
    • 882663-88-9
    • Molecular Formula:
    • C29H28F3N5O2
    • Molecular Weight:
    • 535.6 g/mol
    Description
    structure in first source
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  • AG-490
    AG-490
    • Cat. No.:
    • B1684444
    • CAS No.:
    • 133550-30-8
    • Molecular Formula:
    • C17H14N2O3
    • Molecular Weight:
    • 294.30 g/mol
    Description
    Tyrphostin B42 is a monocarboxylic acid amide obtained by formal condensation of the carboxy group of (2E)-2-cyano-3-(3,4-dihydroxyphenyl)prop-2-enoic acid with the amino group of benzylamine. It has a role as a...
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  • Povorcitinib
    Povorcitinib
    • Cat. No.:
    • B8689125
    • CAS No.:
    • 1637677-22-5
    • Molecular Formula:
    • C23H22F5N7O
    • Molecular Weight:
    • 507.5 g/mol
    Description
    Povorcitinib is under investigation in clinical trial NCT06113445 (A Study to Evaluate Efficacy and Safety of Povorcitinib in Participants With Nonsegmental Vitiligo (STOP-V1)).
    POVORCITINIB is a small molecu...
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  • SG3-179
    SG3-179
    • Cat. No.:
    • B14750684
    • CAS No.:
    • Molecular Formula:
    • C28H35ClFN7O3S
    • Molecular Weight:
    • 604.1 g/mol
    Description
    SG3-179 is a useful research compound. Its molecular formula is C28H35ClFN7O3S and its molecular weight is 604.1 g/mol. The purity is usually 95%.
    BenchChem offers high-quality SG3-179 suitable for many res...
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  • Frevecitinib
    Frevecitinib
    • Cat. No.:
    • B15573473
    • CAS No.:
    • 1299417-07-4
    • Molecular Formula:
    • C22H21N7O2
    • Molecular Weight:
    • 415.4 g/mol
    Description
    Frevecitinib is a useful research compound. Its molecular formula is C22H21N7O2 and its molecular weight is 415.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Frevecitinib suitable for ma...
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  • Ruxolitinib-d9
    Ruxolitinib-d9
    • Cat. No.:
    • B15613414
    • CAS No.:
    • Molecular Formula:
    • C17H18N6
    • Molecular Weight:
    • 315.42 g/mol
    Description
    Ruxolitinib-d9 is a useful research compound. Its molecular formula is C17H18N6 and its molecular weight is 315.42 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Ruxolitinib-d9 suitable for...
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